Cas no 1445774-08-2 (4-bromo-6-chloro-3-methoxypyridazine)

• Product Name: 4-bromo-6-chloro-3-methoxypyridazine
• CAS No: 1445774-08-2
• MF: C₅H₄BrClN₂O
• MW: 223.455059051514
• MDL: MFCD26401789
• CID: 2124019
• PubChem ID: 83680573
• Update Time: 2025-05-20

4-bromo-6-chloro-3-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-chloro-3-methoxypyridazine
• Pyridazine, 4-bromo-6-chloro-3-methoxy-
• CID 83680573

• MDL： MFCD26401789
• Inchi： 1S/C5H4BrClN2O/c1-10-5-3(6)2-4(7)8-9-5/h2H,1H3
• InChI Key： YJSKEMKLLDTJHJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=NC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.745±0.06 g/cm3(Predicted)
• Boiling Point: 334.2±37.0 °C(Predicted)
• pka: -1.15±0.10(Predicted)

Additional information on 4-bromo-6-chloro-3-methoxypyridazine

Chemical Profile of 4-bromo-6-chloro-3-methoxypyridazine (CAS No. 1445774-08-2)

4-bromo-6-chloro-3-methoxypyridazine, identified by its CAS number 1445774-08-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, a nitrogen-containing heterocycle that is widely recognized for its diverse biological activities and potential therapeutic applications.

The structural framework of 4-bromo-6-chloro-3-methoxypyridazine consists of a six-membered aromatic ring with two nitrogen atoms and functional groups that contribute to its unique chemical properties. The presence of bromine and chlorine substituents at the 4th and 6th positions, respectively, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Additionally, the methoxy group at the 3rd position introduces polarity and influences its solubility and interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridazine derivatives. 4-bromo-6-chloro-3-methoxypyridazine has been extensively studied for its role in developing novel therapeutic agents. Its structural features make it a versatile scaffold for drug discovery, particularly in the areas of oncology, inflammation, and infectious diseases. Researchers have leveraged its chemical properties to design molecules with enhanced binding affinity and selectivity against specific biological targets.

One of the most compelling aspects of 4-bromo-6-chloro-3-methoxypyridazine is its utility as a key intermediate in the synthesis of more complex pharmacophores. The bromo and chloro substituents facilitate further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing intricate molecular architectures. These reactions have enabled the development of novel compounds with improved pharmacokinetic profiles and reduced side effects.

The pharmaceutical industry has been particularly keen on exploring pyridazine derivatives for their potential as anticancer agents. Preclinical studies have demonstrated that compounds derived from 4-bromo-6-chloro-3-methoxypyridazine exhibit promising activity against various cancer cell lines. The mechanisms underlying their efficacy often involve inhibition of key signaling pathways that are dysregulated in malignancies. For instance, some derivatives have shown potent activity against tyrosine kinases, which are critical in cancer cell proliferation and survival.

In addition to oncology applications, 4-bromo-6-chloro-3-methoxypyridazine has been investigated for its potential in treating inflammatory diseases. Pyridazine derivatives have been found to modulate inflammatory cytokine production and inhibit the activity of enzymes involved in inflammatory responses. This makes them attractive candidates for developing anti-inflammatory therapeutics that target specific pathways without causing systemic side effects.

The synthesis of 4-bromo-6-chloro-3-methoxypyridazine involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of a pyridazine core, followed by selective halogenation and methoxylation to introduce the characteristic substituents. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize yield and purity while minimizing environmental impact.

The development of new analytical techniques has also played a crucial role in studying 4-bromo-6-chloro-3-methoxypyridazine. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm molecular structure and purity. These techniques provide detailed insights into the compound's behavior under various conditions, which is essential for understanding its pharmacological properties.

The future prospects for 4-bromo-6-chloro-3-methoxypyridazine are promising, with ongoing research focusing on expanding its therapeutic applications. Innovations in drug design are expected to yield more potent and selective derivatives with improved pharmacokinetic profiles. Collaborative efforts between academia and industry are likely to accelerate the translation of these findings into clinical practice.

In conclusion, 4-bromo-6-chloro-3-methoxypyridazine (CAS No. 1445774-08-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in drug discovery and development.